(E)-N-(furan-2-ylmethyl)-N-(4-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(furan-2-ylmethyl)-N-(4-methyl-1,3-benzothiazol-2-yl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C20H16N2O2S2/c1-14-5-2-8-17-19(14)21-20(26-17)22(13-15-6-3-11-24-15)18(23)10-9-16-7-4-12-25-16/h2-12H,13H2,1H3/b10-9+
• InChI Key: SXLCLJMAHPWTNI-MDZDMXLPSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CO3)C(=O)C=CC4=CC=CS4
• Isomeric SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CO3)C(=O)/C=C/C4=CC=CS4
• Molecular Formula: C20H16N2O2S2
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzothiazole ring, possibly through a condensation reaction of an amine and a thioamide. The furan and thiophene rings could be introduced through a cross-coupling reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings. The benzothiazole ring system is planar, which could lead to interesting electronic properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The presence of the amide group could allow for nucleophilic acyl substitution reactions. The aromatic rings could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the aromatic rings and the amide group. It would likely be a solid at room temperature and have a relatively high melting point.

Scientific Research Applications

Anticancer Properties

A study explored the synthesis of derivatives similar to this compound and investigated their anticancer properties. It was observed that some of these compounds exhibited moderate to potent activity against breast cancer cell lines (Matiichuk et al., 2022).

Structural Analysis

Research on related compounds has provided insights into their crystal structures, which is crucial for understanding their potential interactions in biological systems. For instance, the crystal structures of similar N-tosylacrylamide compounds have been analyzed to understand their molecular conformations (Cheng et al., 2016).

C-H Bond Activation and Borylation

A study on the reaction of furans and thiophenes with iron-methyl complexes, which are structurally related to the compound , revealed insights into C-H bond activation and borylation. This research has implications for the development of new synthetic methods in organic chemistry (Hatanaka et al., 2010).

Synthesis of Antitumor Agents

Another study reported the synthesis of derivatives involving the compound's structure for the design of antitumor agents, demonstrating significant potential against reference drugs in antitumor screening (Matiichuk et al., 2020).

Nematicidal and Antimicrobial Activity

The synthesis of structurally similar compounds has been explored for their potential nematicidal and antimicrobial activities. Some of these compounds showed considerable efficacy against various bacterial and fungal organisms, highlighting their potential in pest control and antimicrobial applications (Reddy et al., 2010).

Future Directions

Future research on this compound could involve investigating its potential biological activity, studying its physical and chemical properties in more detail, and developing methods for its synthesis.